Cas no 61966-09-4 ([1,1'-Biphenyl]-4-carboxylic acid, 4'-(octyloxy)-, butyl ester)
61966-09-4 structure
Product Name:[1,1'-Biphenyl]-4-carboxylic acid, 4'-(octyloxy)-, butyl ester
CAS No:61966-09-4
MF:C25H34O3
MW:382.535667896271
CID:4071843
PubChem ID:85880403
Update Time:2025-04-22
[1,1'-Biphenyl]-4-carboxylic acid, 4'-(octyloxy)-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-4-carboxylic acid, 4'-(octyloxy)-, butyl ester
- 61966-09-4
- Butyl 4a(2)-(octyloxy)[1,1a(2)-biphenyl]-4-carboxylate
- SCHEMBL25953790
- DTXSID001240423
-
- Inchi: 1S/C25H34O3/c1-3-5-7-8-9-10-20-27-24-17-15-22(16-18-24)21-11-13-23(14-12-21)25(26)28-19-6-4-2/h11-18H,3-10,19-20H2,1-2H3
- InChI Key: QVPWGIDHWNHUQO-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)C1C=CC(C(=O)OCCCC)=CC=1)CCCCCCCC
Computed Properties
- Exact Mass: 382.25079494Da
- Monoisotopic Mass: 382.25079494Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 14
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.5
- Topological Polar Surface Area: 35.5Ų
[1,1'-Biphenyl]-4-carboxylic acid, 4'-(octyloxy)-, butyl ester Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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